Cas no 1690919-45-9 (methyl 2-cyclobutylbenzoate)

• Product Name: methyl 2-cyclobutylbenzoate
• CAS No: 1690919-45-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4611134
• PubChem ID: 90102186
• Update Time: 2025-10-28

methyl 2-cyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-cyclobutyl-, methyl ester
• methyl 2-cyclobutylbenzoate

• Inchi： 1S/C12H14O2/c1-14-12(13)11-8-3-2-7-10(11)9-5-4-6-9/h2-3,7-9H,4-6H2,1H3
• InChI Key： HQNPFYICYGCALJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1CCC1

Additional information on methyl 2-cyclobutylbenzoate

Methyl 2-cyclobutylbenzoate (CAS No. 1690919-45-9): A Comprehensive Overview

Methyl 2-cyclobutylbenzoate (CAS No. 1690919-45-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. The molecular structure of methyl 2-cyclobutylbenzoate consists of a benzoate moiety linked to a cyclobutyl group, which imparts distinct chemical properties and reactivity patterns. These characteristics have positioned this compound as a valuable candidate for various synthetic and pharmacological investigations.

The synthesis of methyl 2-cyclobutylbenzoate involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the formation of the cyclobutyl intermediate, followed by its esterification with methanol under controlled conditions. This synthetic route underscores the importance of precise reaction conditions to ensure high yield and purity. The benzoate group, a common feature in many pharmaceuticals, contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug development.

In recent years, methyl 2-cyclobutylbenzoate has been explored for its potential in medicinal chemistry. Its structural motif suggests applications in the development of novel therapeutic agents targeting various biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory and analgesic properties. The cyclobutyl group, in particular, has been associated with enhanced metabolic stability, which is a crucial factor in drug design. This stability ensures that the compound remains active within the physiological environment for an extended period, thereby improving therapeutic efficacy.

Furthermore, the benzoate moiety is known for its ability to interact with biological targets such as enzymes and receptors. This interaction can be harnessed to develop compounds with specific pharmacological effects. Researchers have been particularly interested in modifying the substituents on the cyclobutyl ring to fine-tune the pharmacokinetic and pharmacodynamic properties of methyl 2-cyclobutylbenzoate derivatives. Such modifications aim to optimize drug delivery systems and enhance target specificity.

The chemical reactivity of methyl 2-cyclobutylbenzoate also makes it a valuable intermediate in organic synthesis. Its ability to undergo various transformations allows chemists to construct more complex molecules with tailored properties. For example, functionalization of the benzoate group can introduce new reactive sites, enabling further derivatization into more sophisticated structures. This flexibility has opened up new avenues for synthetic chemistry and has implications for the development of advanced materials and specialty chemicals.

Recent advancements in computational chemistry have further accelerated the study of methyl 2-cyclobutylbenzoate. Molecular modeling techniques have been employed to predict the behavior of this compound in different environments, providing insights into its potential interactions with biological systems. These computational studies have complemented experimental approaches, offering a more comprehensive understanding of the compound's properties and applications.

The pharmaceutical industry has shown particular interest in exploring methyl 2-cyclobutylbenzoate as a lead compound for drug discovery programs. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. Companies are investing in research to identify novel derivatives with improved therapeutic profiles. This interest underscores the growing recognition of methyl 2-cyclobutylbenzoate as a promising entity in medicinal chemistry.

From an environmental perspective, the synthesis and application of methyl 2-cyclobutylbenzoate also raise important considerations regarding sustainability and green chemistry principles. Efforts are being made to develop synthetic routes that minimize waste and reduce energy consumption without compromising efficiency. These initiatives align with broader goals aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, methyl 2-cyclobutylbenzoate (CAS No. 1690919-45-9) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and potential biological activities have positioned it as a subject of extensive research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical sciences.